Cas no 1807015-17-3 (2-Aminomethyl-3-chloro-5-cyanobenzoic acid)

• Product Name: 2-Aminomethyl-3-chloro-5-cyanobenzoic acid
• CAS No: 1807015-17-3
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4946927
• Update Time: 2025-10-12

2-Aminomethyl-3-chloro-5-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-3-chloro-5-cyanobenzoic acid

• Inchi： 1S/C9H7ClN2O2/c10-8-2-5(3-11)1-6(9(13)14)7(8)4-12/h1-2H,4,12H2,(H,13,14)
• InChI Key： VNMAUMBJNLEGND-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(C(=O)O)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -1.6
• Topological Polar Surface Area: 87.1

Additional information on 2-Aminomethyl-3-chloro-5-cyanobenzoic acid

Introduction to 2-Aminomethyl-3-chloro-5-cyanobenzoic acid (CAS No. 1807015-17-3)

2-Aminomethyl-3-chloro-5-cyanobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1807015-17-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural features, including an amino methyl group, a chloro substituent, and a cyano group on a benzoic acid backbone, presents a versatile platform for further chemical modification and biological exploration.

The molecular structure of 2-Aminomethyl-3-chloro-5-cyanobenzoic acid (CAS No. 1807015-17-3) consists of a benzoic acid core, which is a well-known scaffold in medicinal chemistry due to its stability and reactivity. The presence of the amino methyl group at the 2-position enhances its potential as a building block for more complex molecules, while the chloro group at the 3-position and the cyano group at the 5-position introduce areas for selective functionalization. This combination of functional groups makes it an attractive candidate for synthesizing novel compounds with tailored properties.

In recent years, there has been growing interest in developing new pharmaceutical agents that leverage biologically active heterocyclic compounds. The benzoic acid derivative 2-Aminomethyl-3-chloro-5-cyanobenzoic acid (CAS No. 1807015-17-3) fits into this category, as it can be further modified to produce molecules with potential therapeutic applications. For instance, researchers have explored its utility in designing inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation.

One of the most compelling aspects of 2-Aminomethyl-3-chloro-5-cyanobenzoic acid (CAS No. 1807015-17-3) is its role as a precursor in the synthesis of more complex pharmacophores. The amino methyl group allows for amide bond formation, enabling the attachment of various pharmacologically relevant moieties. Similarly, the chloro and cyano groups can undergo nucleophilic substitution reactions, providing additional avenues for structural diversification. These features have made this compound a valuable asset in drug discovery pipelines.

Recent studies have highlighted the potential of 2-Aminomethyl-3-chloro-5-cyanobenzoic acid (CAS No. 1807015-17-3) in developing novel antimicrobial agents. The structural motifs present in this compound can interact with bacterial enzymes or cell wall components, disrupting essential biological processes. Preliminary findings suggest that derivatives of this compound exhibit promising activity against resistant strains of bacteria, offering a potential solution to the growing problem of antibiotic resistance.

The cyano group in 2-Aminomethyl-3-chloro-5-cyanobenzoic acid (CAS No. 1807015-17-3) also plays a crucial role in its reactivity and function. Cyano groups are known to participate in various chemical transformations, including reduction to form amides or carboxylic acids, which can be further functionalized. This versatility makes it an excellent candidate for generating libraries of compounds with diverse biological activities.

In addition to its pharmaceutical applications, 2-Aminomethyl-3-chloro-5-cyanobenzoic acid (CAS No. 1807015-17-3) has shown promise in materials science research. Its ability to form stable complexes with metals and other small molecules has led to investigations into its use as a ligand in catalytic systems or as a component in advanced materials with specific optical or electronic properties.

The synthesis of 2-Aminomethyl-3-chloro-5-cyanobenzoic acid (CAS No. 1807015-17-3) typically involves multi-step organic reactions starting from commercially available benzoic acid derivatives. The introduction of the amino methyl group requires careful control of reaction conditions to avoid unwanted side products. Similarly, the chlorination and cyanation steps must be optimized to ensure high yields and purity.

Quality control is paramount when working with 2-Aminomethyl-3-chloro-5-cyanobenzoic acid (CAS No. 1807015-17-3), as impurities can significantly impact downstream applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to confirm the identity and purity of the compound.

The growing body of research on 2-Aminomethyl-3-chloro-5-cyanobenzoic acid (CAS No. 1807015-17-3) underscores its importance as a versatile intermediate in chemical synthesis and drug development. As our understanding of its properties and reactivity continues to expand, it is likely that new applications will emerge, further solidifying its role as a valuable compound in both academic and industrial settings.